Cas no 1261609-93-1 (3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid)
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid is a brominated and difluoromethyl-substituted phenylpropionic acid derivative, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo group and a difluoromethyl moiety—enhance its reactivity and utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex fluorinated aromatic systems. The propionic acid backbone further allows for derivatization into esters, amides, or other functionalized compounds. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, given the influence of fluorine and bromine on pharmacokinetic properties. High purity and stability make it suitable for precise synthetic applications.
1261609-93-1 structure
Product Name:3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid
CAS No:1261609-93-1
MF:C10H9BrF2O2
MW:279.078069448471
CID:4791404
Update Time:2025-06-09
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid
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- Inchi： 1S/C10H9BrF2O2/c11-8-5-6(2-4-9(14)15)1-3-7(8)10(12)13/h1,3,5,10H,2,4H2,(H,14,15)
- InChI Key： GUXSIPSNZZXWFQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C=CC(=C1)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 224
- XLogP3: 3
- Topological Polar Surface Area: 37.3
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004625-250mg |
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid |
1261609-93-1 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013004625-500mg |
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid |
1261609-93-1 | 97% | 500mg |
$839.45 | 2023-09-03 | |
| Alichem | A013004625-1g |
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid |
1261609-93-1 | 97% | 1g |
$1519.80 | 2023-09-03 |
3-(3'-Bromo-4'-(difluoromethyl)phenyl)propionic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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